2-N-Dodecyltetrahydrothiophene
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Overview
Description
2-N-Dodecyltetrahydrothiophene is a member of tetrahydrothiophenes.
Scientific Research Applications
Biodegradability in Petroleum
Research by Fedorak et al. (1988) found that 2-N-Dodecyltetrahydrothiophene (DTHT) is biodegradable. This was demonstrated in studies involving gram-positive, n-alkane-degrading bacterial isolates, where the alkyl side chains of DTHT were oxidized, and the major intermediates found were 2-tetrahydrothiophenecarboxylic acid (THTC) and 2-tetrahydrothiopheneacetic acid (THTA).
Enhancing Skin Penetration
Aoyagi et al. (1992) in their study, "Preparations of cyclic sulfoxide derivatives and their evaluation as transdermal penetration enhancers," explored the application of derivatives of this compound in enhancing the skin penetration of drugs. They found that compounds with dodecyl and hexadecyl groups significantly improved the penetration of drugs through the skin.
Use in Photolysis and Environmental Impact
Research on the photochemical degradation of compounds in surfactant solutions, including studies by Shi et al. (1997), has relevance to this compound. This research provides insights into how compounds similar to this compound behave under environmental conditions, particularly in aquatic systems.
Electronic Applications
Leenen et al. (2010) investigated "Benzo[1,2-b:4,5-b′]dithiophene-based copolymers applied in bottom-contact field-effect transistors," which indicates the potential application of this compound in the field of electronics, particularly in the development of field-effect transistors.
Biomedical Applications
Studies like the one by Li et al. (2008), "Preparation of a hydrophobic polythiophene film to improve protein adsorption and proliferation of PC 12 cells," demonstrate the potential biomedical applications of compounds related to this compound. These compounds can be used to create surfaces that improve protein adsorption and cell proliferation, indicating possible use in medical device manufacturing.
Environmental Safety and Toxicity
Research into the effects of various compounds on aquatic species, as explored by Nunes et al. (2005) in "Acute toxicity of widely used pharmaceuticals in aquatic species," can provide insights into the environmental safety and potential toxicity of compounds similar to this compound.
Properties
CAS No. |
78313-84-5 |
---|---|
Molecular Formula |
C16H32S |
Molecular Weight |
256.5 g/mol |
IUPAC Name |
2-dodecylthiolane |
InChI |
InChI=1S/C16H32S/c1-2-3-4-5-6-7-8-9-10-11-13-16-14-12-15-17-16/h16H,2-15H2,1H3 |
InChI Key |
OGNMSZFPUKYWMR-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCC1CCCS1 |
Canonical SMILES |
CCCCCCCCCCCCC1CCCS1 |
Synonyms |
2-DO-TTH 2-n-dodecyltetrahydrothiophene |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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